7-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline

• Molecular Formula: C15H17BFNO2
• Molecular Weight: 273.11 g/mol
• IUPAC Name: 7-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline
• InChI: InChI=1S/C15H17BFNO2/c1-14(2)15(3,4)20-16(19-14)12-7-8-18-13-9-10(17)5-6-11(12)13/h5-9H,1-4H3
• InChI Key: WWKMPHUYWTYWNM-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C3C=CC(=CC3=NC=C2)F

Description

7-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline is a boronic ester-functionalized quinoline derivative. The fluorine substituent at position 7 and the dioxaborolane group at position 4 make it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions for synthesizing biaryl structures, which are pivotal in pharmaceuticals and materials science .

Comparison with Similar Compounds

Substituent Variations and Physicochemical Properties

The following table summarizes key analogs and their properties:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Properties
7-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline (Target)	F (7), Bpin (4)	C₁₅H₁₆BFNO₂*	~294.81*	-	High reactivity in cross-coupling; fluorine enhances metabolic stability.
7-Fluoro-6-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline	F (7), OMe (6), Bpin (4)	C₁₆H₁₉BFNO₃	303.14	2248157-24-4	Improved solubility due to OMe; used in antimalarial research .
7-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline	Cl (7), Bpin (4)	C₁₅H₁₇BClNO₂	289.57	871125-83-6	Lower solubility; requires inert storage .
7-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline	OMe (7), Bpin (4)	C₁₆H₂₀BNO₃	285.15	1207894-59-4	Solubility: 3.5 mg/mL in solution; electron-donating OMe stabilizes boronates .
2,4-bis(difluoromethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline	CF₂H (2,4), Bpin (3)	C₁₇H₁₉B₂F₄NO₂	-	-	Dual difluoromethyl groups enhance electrophilicity for agrochemical applications .

*Inferred from structural analysis.

Reactivity in Cross-Coupling Reactions

• Target Compound : The fluorine atom (electron-withdrawing) activates the boronate group, facilitating Suzuki-Miyaura coupling with aryl halides. Typical conditions involve Pd(PPh₃)₄, K₂CO₃, and DMF at 80–90°C, yielding ~60% .
• Chloro Analog : Chlorine’s weaker electronegativity compared to fluorine may reduce coupling efficiency. However, its stability under inert conditions makes it suitable for stepwise syntheses .
• Methoxy Derivatives : Methoxy groups (electron-donating) slightly deactivate the boronate but improve solubility, enabling reactions in polar solvents .

Stability and Handling

• Fluoro vs. Chloro Analogs : The fluoro compound is less moisture-sensitive than the chloro analog, which requires storage under inert atmospheres at 2–8°C .
• Methoxy Derivatives : Enhanced solubility (e.g., 3.5 mg/mL for 7-methoxy variant) simplifies handling in solution-phase reactions .